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Compound of Interest

Compound Name: Ethylenediaminetetraacetic acid

Cat. No.: B1146802 Get Quote

Researchers, scientists, and drug development professionals require clear and immediate

safety protocols when handling chemical compounds. This guide provides essential information

on the appropriate personal protective equipment (PPE), operational procedures, and disposal

plans for Ethylenediaminetetraacetic acid (EDTA). Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing exposure risks.

Personal Protective Equipment (PPE) for EDTA
Handling
When working with EDTA, a comprehensive approach to personal protection is necessary to

prevent skin and eye contact, inhalation of dust or mists, and contamination of clothing. The

following table summarizes the recommended PPE for handling EDTA in a laboratory setting.
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Protection Type Recommended PPE
Relevant Standards &

Specifications

Eye and Face Protection

Chemical safety goggles or

glasses with side shields. A

face shield should be used in

conjunction with goggles when

there is a splash hazard.[1][2]

[3]

OSHA 29 CFR 1910.133,

European Standard EN166.[2]

[3][4]

Hand Protection

Chemically resistant gloves.

Materials such as Neoprene,

natural rubber, butyl rubber, or

polyvinyl chloride are

recommended.[5] Disposable

nitrile gloves can provide short-

term protection.[6]

Gloves should be tested

according to EN 374. Always

inspect gloves before use and

dispose of them properly after

handling the chemical.[3][7]

Skin and Body Protection

A laboratory coat is mandatory.

For handling larger quantities

or in situations with a higher

risk of exposure, chemically

resistant coveralls (e.g.,

Tyvek®) are recommended.[1]

Ensure clothing covers as

much skin as possible.[6]

Wear appropriate protective

clothing to prevent skin

exposure.[2][4]

Respiratory Protection

Required when engineering

controls like fume hoods are

not sufficient to control

exposure to dust or aerosols.

[6]

For particulate matter, a

NIOSH-approved air-purifying

respirator with an N, R, or P95

filter is recommended.[1] A full

facepiece respirator or a

powered-air purifying respirator

offers greater protection.[1] A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88

standards should be in place.

[2]
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Procedural Guidance for PPE Usage
Proper donning, doffing, and disposal of PPE are critical to prevent cross-contamination and

ensure user safety.

Donning (Putting On) PPE:

Hand Hygiene: Start by washing your hands thoroughly.

Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully buttoned.[6]

Respirator (if required): If respiratory protection is needed, perform a seal check to ensure a

proper fit.

Eye and Face Protection: Put on safety goggles and a face shield if necessary.

Gloves: Don gloves last, pulling the cuffs over the sleeves of the lab coat.[3]

Doffing (Taking Off) PPE:

Gloves: Remove gloves first by peeling them off from the cuff downwards, turning them

inside out, without touching the outer surface.

Gown/Lab Coat: Unbutton the lab coat and roll it down from the shoulders, keeping the

contaminated outer surface folded inward.

Hand Hygiene: Wash hands thoroughly.

Eye and Face Protection: Remove goggles and face shield.

Respirator (if used): Remove the respirator.

Hand Hygiene: Wash hands again thoroughly.

Disposal Plan for EDTA-Contaminated Materials
Proper disposal of EDTA and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Contaminated PPE: Used gloves, disposable lab coats, and other contaminated disposable

items should be placed in a designated hazardous waste container.[7]

Spills: For spills, moisten the material first or use a HEPA-filter vacuum for clean-up.[1] The

collected material should be placed into sealed containers for disposal.[1] Do not wash spills

into the sewer system as EDTA can be harmful to aquatic organisms.[1]

Waste Containers: All waste containers must be clearly labeled as hazardous waste.[7]

Regulatory Compliance: Dispose of contents and containers in accordance with local,

regional, national, and international regulations.[8] Contact your state's Department of

Environmental Protection (DEP) or the regional office of the Environmental Protection

Agency (EPA) for specific guidance.[1]

Logical Workflow for PPE Selection when Handling
EDTA
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when working with EDTA.
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Start: Assess Task Involving EDTA

Determine Physical Form of EDTA
(Solid, Liquid, Aerosol)

Evaluate Quantity and Concentration

Review Handling Procedure
(e.g., weighing, dissolving, heating)

Determine Risk Level

Low Risk:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Low

Medium Risk (Splash/Dust Potential):
- Safety Goggles & Face Shield

- Lab Coat
- Chemical Resistant Gloves

Medium

High Risk (Aerosol Generation/Large Spills):
- Goggles & Face Shield

- Chemical Resistant Apron/Coveralls
- Chemical Resistant Gloves

- Respiratory Protection (e.g., N95)

High

Proceed with Task Following
Safe Handling Procedures

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE when handling EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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